Cas no 26608-34-4 (21H,23H-Porphine,2,7,12,18-tetraethyl-3,8,13,17-tetramethyl-)

• Product Name: 21H,23H-Porphine,2,7,12,18-tetraethyl-3,8,13,17-tetramethyl-
• CAS No: 26608-34-4
• MF: C₃₂H₃₈N₄
• MW: 478.670927524567
• MDL: MFCD00058737
• CID: 274616
• PubChem ID: 141310
• Update Time: 2025-08-05

21H,23H-Porphine,2,7,12,18-tetraethyl-3,8,13,17-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine,2,7,12,18-tetraethyl-3,8,13,17-tetramethyl-
• Etioporphyrin III
• 2,7,12,18-Tetraaethyl-3,8,13,17-tetramethyl-porphyrin
• 2,7,12,18-tetraethyl-3,8,13,17-tetramethyl-21H,23H-porphine
• 2,7,12,18-Tetraethyl-3,8,13,17-tetramethyl-21H,23H-porphyrin
• 2,7,12,18-tetraethyl-3,8,13,17-tetramethyl-porphyrin
• 3,8,13,17-tetraethyl-2,7,12,18-tetramethylporphyrin
• aetioporphyrin-III
• Etioporphyrin 3
• 26608-34-4
• ETIOPORPHYRINIII
• 3,7,12,17-tetraethyl-2,8,13,18-tetramethyl-21,22-dihydroporphyrin
• 531-16-8
• Etioporphyrin cento
• FT-0769399
• SCHEMBL842851
• Q27294745
• MFCD00058737
• ETIOPORPHYRIN
• SCHEMBL200421
• NSC409895
• 3, 7, 12, 17-tetraethyl-2, 8, 13, 18-tetramethyl-21, 22-dihydroporphyrin
• 1,3,5,8-tetramethyl-2,4,6,7-tetraethylporphine
• NSC-409895
• YWM7PVC95X
• ETIOPORPHYRIN [MI]
• UNII-YWM7PVC95X
• 2,7,12,18-tetramethyl-3,8,13,17-tetraethyl-21h,23h-porphine
• Atioporphyrin III
• 21H,23H-Porphine, 2,7,12,18-tetraethyl-3,8,13,17-tetramethyl-

• MDL： MFCD00058737
• Inchi： 1S/C32H38N4/c1-9-21-17(5)25-13-26-18(6)23(11-3)31(34-26)16-32-24(12-4)20(8)28(36-32)15-30-22(10-2)19(7)27(35-30)14-29(21)33-25/h13-16,34,36H,9-12H2,1-8H3/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-
• InChI Key： SOZGZCJUYXLGOI-UJJXFSCMSA-N
• SMILES： N1C2C=C3C(CC)=C(C)C(C=C4C(CC)=C(C)C(C=C5C(C)=C(CC)C(=CC1=C(CC)C=2C)N5)=N4)=N3 |t:2,10,18,25|

Computed Properties

• Exact Mass: 478.31000
• Monoisotopic Mass: 478.31
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4A^2
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 6.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 360-363°
• Refractive Index: 1.593
• PSA: 56.30000
• LogP: 5.16550
• Solubility: Not available
• pka: 18(at 25℃)